![molecular formula C24H16BrN3O2S B2423210 N-(4-bromophenyl)-2-{[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanyl}acetamide CAS No. 372179-77-6](/img/structure/B2423210.png)
N-(4-bromophenyl)-2-{[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanyl}acetamide
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Description
N-(4-bromophenyl)-2-{[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H16BrN3O2S and its molecular weight is 490.38. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-{[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-{[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Oprea1_614332 has shown promise as a potential anticancer agent. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound’s ability to inhibit tumor growth and induce apoptosis (programmed cell death) makes it an interesting candidate for further study .
- Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. Oprea1_614332 exhibits anti-inflammatory properties by modulating specific pathways. Researchers have explored its potential as a novel anti-inflammatory drug .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, are characterized by neuronal damage. Oprea1_614332 has been investigated for its neuroprotective effects, including reducing oxidative stress and inflammation in neural cells. These findings suggest its potential in managing neurodegenerative conditions .
- The compound has demonstrated antimicrobial activity against bacteria and fungi. Researchers have studied its effectiveness in inhibiting the growth of drug-resistant strains, making it relevant for combating infections and addressing antibiotic resistance .
- Oprea1_614332 interacts with specific ion channels, affecting their function. This property has implications for cardiovascular health, as ion channels play a critical role in heart function and rhythm. Investigations have explored its impact on cardiac ion channels and arrhythmia management .
- Oprea1_614332 serves as a valuable chemical probe for understanding biological processes. Researchers use it to explore protein-ligand interactions, structural biology, and drug design. Its unique chemical structure provides insights into ligand-receptor binding and potential drug targets .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Modulation of Ion Channels
Chemical Biology and Drug Design
For more in-depth information, you can explore scholarly literature on platforms like Google Scholar . If you have any specific questions or need additional details, feel free to ask!
properties
IUPAC Name |
N-(4-bromophenyl)-2-[3-cyano-4-(furan-2-yl)-6-phenylpyridin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16BrN3O2S/c25-17-8-10-18(11-9-17)27-23(29)15-31-24-20(14-26)19(22-7-4-12-30-22)13-21(28-24)16-5-2-1-3-6-16/h1-13H,15H2,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHEIZOJMNJBCES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CO3)C#N)SCC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.